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Compound of Interest

Compound Name: Decyl 2-chloroacetate

CAS No.: 6974-05-6

Cat. No.: B1361533

Get Quote

Decyl 2-chloroacetate (CAS No. 6974-05-6) is an ester of decanol and chloroacetic acid,

presenting as a colorless to pale yellow liquid with a characteristic fruity odor.[1] Its molecular

structure, featuring a 10-carbon decyl chain and a reactive chloroacetate group, makes it a

valuable intermediate in organic synthesis.[1] However, the very features that lend to its

synthetic utility—the chlorinated acetyl group—also necessitate a rigorous and informed

approach to its handling. This guide moves beyond a simple recitation of safety data sheet

(SDS) points, aiming to provide researchers, scientists, and drug development professionals

with a deeper, mechanistic understanding of the hazards and the causality behind the

recommended safety protocols. Our focus is on building a self-validating system of safety,

grounded in the physicochemical properties of the molecule itself.

Chemical Identity and Physicochemical Properties
A foundational understanding of a chemical's properties is the first step in predicting its

behavior, both in a reaction vessel and in the event of an unintentional release. The long decyl

chain renders the molecule hydrophobic and gives it a relatively low solubility in water, while

making it soluble in organic solvents like ethanol and ether.[1]
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Table 1: Physicochemical Data for Decyl 2-Chloroacetate

Property Value Source

CAS Number 6974-05-6 [2]

Molecular Formula C₁₂H₂₃ClO₂ [2]

Molecular Weight 234.76 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Odor Sweet, fruity [1]

Boiling Point 274.5 °C at 760 mmHg [2]

Flash Point 147.2 °C [2]

Density 0.972 g/cm³ [2]

| Water Solubility | Low |[1] |

Note: Data is for decyl 2-chloroacetate. Related compounds like dodecyl chloroacetate have

different properties. For instance, dodecyl chloroacetate has a molecular weight of 262.81

g/mol .[3]

Hazard Identification and GHS Classification
While a specific, comprehensive Safety Data Sheet for decyl 2-chloroacetate is not readily

available in public databases, aggregated information from suppliers and data for the closely

related analogue, dodecyl chloroacetate, provides a clear hazard profile through the Globally

Harmonized System (GHS).[3] The primary hazards are associated with ingestion and contact

with skin and eyes.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Source

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

[3]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[3]

| Serious Eye Damage/Irritation | Category 2 | H319: Causes serious eye irritation |[3] |

Signal Word: Warning[3]

Hazard Pictogram:

The toxicity profile is largely driven by the chloroacetate moiety. Chloroacetic acid, a precursor,

is classified as toxic if swallowed, in contact with skin, or if inhaled, and causes severe skin

burns and eye damage.[4] While the esterification to a long-chain alcohol mitigates the

corrosivity, the underlying potential for irritation and toxicity remains.

Hazard Communication Workflow
Effective safety relies on the clear transmission of hazard information from its source (the SDS)

to practical application in the lab.
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Caption: Workflow for translating SDS data into safe lab practices.

Handling and Storage: Proactive Risk Mitigation
The principle of proactive mitigation dictates that safety measures should be designed to

prevent exposure before it occurs.
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Engineering Controls
The primary engineering control for handling decyl 2-chloroacetate is to work within a certified

chemical fume hood.[5] This prevents the inhalation of any potential vapors or aerosols. An

eyewash station and a safety shower must be readily accessible in any area where the

chemical is stored or used.[6]

Personal Protective Equipment (PPE)
The selection of PPE is a critical barrier against exposure.

Eye Protection: Chemical splash goggles are mandatory.[6] In situations with a higher risk of

splashing, a face shield should be worn in addition to goggles.[7]

Skin Protection: Wear appropriate chemical-resistant gloves. Given the molecule's nature,

nitrile gloves are a common choice, but one should always consult a glove compatibility chart

for the specific chemical. A lab coat or chemical-resistant apron is required to protect clothing

and skin.[6]

Respiratory Protection: If work must be performed outside a fume hood (which is strongly

discouraged), a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic

vapors should be used.[6]

Storage Requirements
Proper storage is essential to maintain chemical integrity and prevent hazardous situations.

Container: Store in a tightly closed, original container.[6]

Location: Keep in a dry, cool, and well-ventilated area.[5]

Ignition Sources: Although the flash point is relatively high (147.2 °C), it is still a combustible

liquid.[2] Store away from heat, sparks, open flames, and other sources of ignition.[5][8]

Incompatibilities: Segregate from incompatible materials such as strong acids, bases,

oxidizing agents, and reducing agents to prevent potentially hazardous reactions.[5]
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Emergency Procedures: A Systematic Response
Protocol
In the event of an exposure or spill, a rapid and correct response is crucial.

First-Aid Measures
Protocol 1: First Aid for Decyl 2-Chloroacetate Exposure

General Advice: Move the victim from the danger area. If symptoms persist or in case of

doubt, seek immediate medical attention. Show the safety data sheet to the attending

physician.[9]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult or has stopped, provide artificial respiration. Call a physician

immediately.[4][6]

In Case of Skin Contact: Immediately take off all contaminated clothing.[4] Wash the affected

area thoroughly with soap and plenty of water for at least 15 minutes.[6][7] Seek medical aid,

as untreated irritation can be difficult to manage.[4]

In Case of Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at

least 15 minutes, holding the eyelids open.[10] Remove contact lenses if present and easy to

do so. Continue rinsing.[4] Seek immediate attention from an ophthalmologist.[11]

If Swallowed: Rinse the mouth thoroughly with water.[4] Do NOT induce vomiting.[10] If the

victim is conscious and alert, give 2-4 cupfuls of water or milk.[6] Call a physician or poison

control center immediately.[10]

Emergency Response Logic
This diagram illustrates the decision-making process for first responders in the lab.
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Immediate Actions

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Oxygen/Respiration if needed

Remove Contaminated Clothing
Wash with Soap & Water (15+ min)

Rinse Eyes with Water (15+ min)
Remove Contacts if Safe

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate Medical Attention
Bring SDS
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Caption: Decision tree for first-aid response to chemical exposure.

Accidental Release Measures
Protocol 2: Spill Response for Decyl 2-Chloroacetate

Ensure Personal Protection: Before addressing the spill, don the appropriate PPE as

described in Section 3, including respiratory protection if ventilation is inadequate.[12]

Ventilate the Area: Ensure adequate ventilation.[5]

Contain the Spill: Use a non-combustible, inert absorbent material such as sand,

diatomaceous earth, or universal binding agents to contain the spill.[5][12] Cover drains to

prevent entry into the sewer system.[11][12]

Clean Up: Use non-sparking tools to collect the absorbed material.[5] Place the waste into a

suitable, labeled, and closed container for disposal.[5][12]
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Decontaminate: Clean the spill area thoroughly.

Disposal: Dispose of the waste material through a licensed disposal company, in accordance

with local, state, and federal regulations.[13]

Toxicological and Stability Information
Toxicological Profile
The toxicological effects are inferred from GHS classifications. "Harmful if swallowed" (Acute

Tox. 4) indicates significant toxicity upon ingestion.[3] Skin and eye irritation (Category 2)

suggests that contact can cause inflammation, redness, and discomfort, but not the severe,

irreversible damage associated with corrosive materials.[3] There is no data to suggest

carcinogenicity, mutagenicity, or reproductive toxicity for this specific compound.[4]

Reactivity and Stability
Decyl 2-chloroacetate is stable under normal storage conditions.[6] However, it is

incompatible with strong acids, bases, and oxidizing/reducing agents.[5] Hazardous

decomposition can occur upon heating, leading to the release of irritating gases and vapors,

including carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride (HCl) gas.[5]

Conclusion
The safe handling of decyl 2-chloroacetate is not a matter of memorizing rules but of

understanding principles. By appreciating its identity as a combustible, hydrophobic ester with

a reactive chloroacetate group, researchers can intuitively grasp the rationale behind using a

fume hood, wearing appropriate PPE, and segregating it from incompatible materials. The

protocols provided in this guide are built on this foundation of scientific integrity and causality,

empowering drug development professionals to create a self-validating culture of safety in the

laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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